Cas no 147059-71-0 (1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI))
![1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI) structure](https://www.kuujia.com/scimg/cas/147059-71-0x500.png)
147059-71-0 structure
Product name:1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI)
1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI)
- 1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6
- 7-(6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
- 3-Azabicyclo[3.1.0]hexane,1,8-naphthyridine-3-carboxylic acid deriv.
- CP 99433
- Q27279072
- 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(6-AMINO-3-AZABICYCLO(3.1.0)HEX-3-YL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-, (1.ALPHA.,5.ALPHA.,6.ALPHA.)-
- TROVAFLOXACIN4
- 1,8-Naphthyridine-3-carboxylic acid, 7-(6-amino-3-azabicyclo(3.1.0)hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, (1alpha,5alpha,6alpha)-
- UNII-GF5588CN9T
- SCHEMBL9184555
- 7-[(1R,5S)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
- SCHEMBL9178841
- 1,8-Naphthyridine-3-carboxylic acid, 7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, (1alpha,5alpha,6alpha)-
- CHEMBL95155
- 147059-71-0
- AKOS040751262
- GF5588CN9T
- CP-99433
-
- Inchi: InChI=1S/C17H17FN4O3/c18-12-3-8-14(23)11(17(24)25)6-22(7-1-2-7)15(8)20-16(12)21-4-9-10(5-21)13(9)19/h3,6-7,9-10,13H,1-2,4-5,19H2,(H,24,25)
- InChI Key: HPQJHUNCWWNOJL-UHFFFAOYSA-N
- SMILES: OC(C1=CN(C2CC2)C2=NC(N3CC4C(N)C4C3)=C(C=C2C1=O)F)=O
Computed Properties
- Exact Mass: 344.12846858g/mol
- Monoisotopic Mass: 344.12846858g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 99.8Ų
1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI) Related Literature
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
147059-71-0 (1,8-Naphthyridine-3-carboxylicacid,7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-,(1a,5a,6a)- (9CI)) Related Products
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